Cas no 5412-06-6 (5-methylphenanthridin-5-ium;iodide)

• Product name: 5-methylphenanthridin-5-ium;iodide
• CAS No: 5412-06-6
• MF: C₁₄H₁₂IN
• MW: 321.156255722046
• CID: 1587519
• PubChem ID: 10925274

5-methylphenanthridin-5-ium;iodide Chemical and Physical Properties

Names and Identifiers

• 5-methylphenanthridin-5-ium;iodide
• N-Methylphenanthridinium iodide
• 5-Methylphenanthridinium iodide
• 5-methyl-phenanthridinium, iodide
• SureCN4434756
• 5-Methyl-phenanthridinium, Jodid
• NSC1926
• NSC174127
• 3,4-Benzoquinoline methiodide
• Phenanthridinium, iodide
• N-methyl phenanthridinium iodide
• N-Methylphenanthridinium iodide; 5-Methylphenanthridinium iodide; 5-methyl-phenanthridinium, iodide; SureCN4434756; 5-Methyl-phenanthridinium, Jodid; NSC1926; NSC174127; N-methylphenanthridinium iodide; 3,4-Benzoquinoline methiodide; 5-methylphenanthridinium iodide; Phenanthridinium, iodide; N-methyl phenanthridinium iodide;
• 5-methylphenanthridine Iodide
• SCHEMBL4434759
• DTXSID60448580
• NSC-1926
• NSC-174127
• SCHEMBL4434756
• 5412-06-6
• AKOS024342342

• Inchi： InChI=1S/C14H12N.HI/c1-15-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15;/h2-10H,1H3;1H/q+1;/p-1
• InChI Key： QMJOQLCGLLWQOM-UHFFFAOYSA-M
• SMILES： C[N+]1=CC2=CC=CC=C2C3=CC=CC=C31.[I-]

Computed Properties

• Exact Mass: 308.9071
• Monoisotopic Mass: 321.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88